Cas no 917896-06-1 (Benzonitrile, 4-[4-(cyclopentylamino)-2-methyl-5-pyrimidinyl]-)

• Product name: Benzonitrile, 4-[4-(cyclopentylamino)-2-methyl-5-pyrimidinyl]-
• CAS No: 917896-06-1
• MF: C₁₇H₁₈N₄
• MW: 278.351623058319
• CID: 783006
• PubChem ID: 15603173

Benzonitrile, 4-[4-(cyclopentylamino)-2-methyl-5-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[4-(cyclopentylamino)-2-methyl-5-pyrimidinyl]-
• 4-[4-(cyclopentylamino)-2-methylpyrimidin-5-yl]benzonitrile
• 917896-06-1
• DTXSID80575504
• SCHEMBL3124313

• Inchi： InChI=1S/C17H18N4/c1-12-19-11-16(14-8-6-13(10-18)7-9-14)17(20-12)21-15-4-2-3-5-15/h6-9,11,15H,2-5H2,1H3,(H,19,20,21)
• InChI Key： PRRJVCQKGQEJLB-UHFFFAOYSA-N
• SMILES： CC1=NC=C(C(=N1)NC2CCCC2)C3=CC=C(C=C3)C#N

Computed Properties

• Exact Mass: 278.153146591g/mol
• Monoisotopic Mass: 278.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų
• XLogP3: 3.5